Cas no 172921-33-4 (1-Bromo-4-chloro-2,5-difluorobenzene)

1-Bromo-4-chloro-2,5-difluorobenzene (CAS: 202865-62-3) is a halogenated aromatic compound featuring bromine, chlorine, and fluorine substituents on a benzene ring. This multifunctional building block is widely used in pharmaceutical and agrochemical synthesis due to its reactivity in cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig) and nucleophilic aromatic substitutions. The strategic placement of halogens (Br at position 1, Cl at 4, and F at 2,5) enables selective functionalization, making it valuable for constructing complex molecules. Its electron-deficient aromatic system enhances reactivity in metal-catalyzed transformations. The compound exhibits high purity (>97%) and stability under standard conditions, with applications in material science and liquid crystal development. Careful handling is required due to potential lachrymatory effects.
1-Bromo-4-chloro-2,5-difluorobenzene structure
172921-33-4 structure
Product Name:1-Bromo-4-chloro-2,5-difluorobenzene
CAS No:172921-33-4
MF:C6H2BrClF2
MW:227.433887004852
MDL:MFCD09878116
CID:1011407
PubChem ID:23270179
Update Time:2025-07-02

1-Bromo-4-chloro-2,5-difluorobenzene Chemical and Physical Properties

Names and Identifiers

    • 1-bromo-4-chloro-2,5-difluorobenzene
    • CK1102
    • X8167
    • 5-Bromo-2-chloro-1,4-difluorobenzene
    • 4-chloro-2,5-difluorobromobenzene
    • QVXGDUWCYGGRHC-UHFFFAOYSA-N
    • AK167204
    • AB0034073
    • DB-064885
    • CS-0028727
    • AKOS015995439
    • A881824
    • AS-19433
    • DTXSID70632059
    • SY106903
    • EN300-317117
    • 1-Bromo-4-chloro-2,5-difluoro-benzene
    • SCHEMBL1397113
    • 172921-33-4
    • MFCD09878116
    • 1-Bromo-4-chloro-2,5-difluorobenzene
    • MDL: MFCD09878116
    • Inchi: 1S/C6H2BrClF2/c7-3-1-6(10)4(8)2-5(3)9/h1-2H
    • InChI Key: QVXGDUWCYGGRHC-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(=CC=1F)Cl)F

Computed Properties

  • Exact Mass: 225.90000
  • Monoisotopic Mass: 225.89965g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 3.4

Experimental Properties

  • Density: 1.805
  • Boiling Point: 189 ºC
  • Flash Point: 68 ºC
  • PSA: 0.00000
  • LogP: 3.38070

1-Bromo-4-chloro-2,5-difluorobenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-ZH886-1g
1-Bromo-4-chloro-2,5-difluorobenzene
172921-33-4 97%
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263.0CNY 2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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1-Bromo-4-chloro-2,5-difluorobenzene
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1139.0CNY 2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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1-Bromo-4-chloro-2,5-difluorobenzene
172921-33-4 97%
250mg
115CNY 2021-05-08
Fluorochem
035625-250mg
1-Bromo-4-chloro-2,5-difluorobenzene
172921-33-4 97%
250mg
£17.00 2022-03-01
Fluorochem
035625-1g
1-Bromo-4-chloro-2,5-difluorobenzene
172921-33-4 97%
1g
£26.00 2022-03-01
Fluorochem
035625-5g
1-Bromo-4-chloro-2,5-difluorobenzene
172921-33-4 97%
5g
£106.00 2022-03-01
Fluorochem
035625-10g
1-Bromo-4-chloro-2,5-difluorobenzene
172921-33-4 97%
10g
£196.00 2022-03-01
Chemenu
CM250303-5g
1-Bromo-4-chloro-2,5-difluorobenzene
172921-33-4 95%
5g
$163 2021-06-16
Chemenu
CM250303-10g
1-Bromo-4-chloro-2,5-difluorobenzene
172921-33-4 95%
10g
$262 2021-06-16
Chemenu
CM250303-25g
1-Bromo-4-chloro-2,5-difluorobenzene
172921-33-4 95%
25g
$524 2021-06-16

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